Cas no 1446351-71-8 ((2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide)

(2E)-2-[4-(1-Methylethyl)phenyl]methylenehydrazinecarbothioamide is a thiocarbamide derivative characterized by its hydrazinecarbothioamide functional group and an isopropyl-substituted phenyl ring. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmacologically active agents. Its structural features, including the thioamide moiety and conjugated double bond, contribute to its reactivity in condensation and cyclization reactions. The isopropyl group enhances lipophilicity, which may influence solubility and binding properties in biological systems. This compound is of interest in medicinal chemistry research due to its potential as a scaffold for designing enzyme inhibitors or antimicrobial agents. Proper handling is required due to the reactivity of the hydrazine and thioamide functional groups.

(2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide structure

1446351-71-8 structure

Product Name:(2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide

CAS No:1446351-71-8

MF:C₁₁H₁₅N₃S

MW:221.321900606155

CID:5050541

Update Time:2025-10-31

(2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

- TIMTEC-BB SBB000609
- (2E)-2-[4-(propan-2-yl)benzylidene]hydrazinecarbothioamide
- (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide
- Inchi： 1S/C11H15N3S/c1-8(2)10-5-3-9(4-6-10)7-13-14-11(12)15/h3-8H,1-2H3,(H3,12,14,15)/b13-7+
- InChI Key： GCIARVDJUYGSFQ-NTUHNPAUSA-N
- SMILES： N(C(N)=S)/N=C/C1=CC=C(C(C)C)C=C1

(2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M329820-50mg	(2E)-2-[[4-(1-Methylethyl)phenyl]methylene]hydrazinecarbothioamide	1446351-71-8	50mg	$75.00	2023-05-17
TRC	M329820-100mg	(2E)-2-[[4-(1-Methylethyl)phenyl]methylene]hydrazinecarbothioamide	1446351-71-8	100mg	$138.00	2023-05-17
TRC	M329820-250mg	(2E)-2-[[4-(1-Methylethyl)phenyl]methylene]hydrazinecarbothioamide	1446351-71-8	250mg	$316.00	2023-05-17
TRC	M329820-500mg	(2E)-2-[[4-(1-Methylethyl)phenyl]methylene]hydrazinecarbothioamide	1446351-71-8	500mg	$586.00	2023-05-17
TRC	M329820-1g	(2E)-2-[[4-(1-Methylethyl)phenyl]methylene]hydrazinecarbothioamide	1446351-71-8	1g	$ 800.00	2023-09-07

(2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Related Categories

Additional information on (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide

Recent Advances in the Study of (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide (CAS: 1446351-71-8)

In recent years, the compound (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide (CAS: 1446351-71-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiosemicarbazone derivative has shown promising potential in various therapeutic applications, particularly in the areas of anticancer and antimicrobial drug development. The unique structural features of this compound, including its hydrazinecarbothioamide moiety and isopropylphenyl group, contribute to its diverse biological activities.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the molecular mechanisms underlying the anticancer properties of (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide. The researchers employed a combination of in vitro and in silico approaches to elucidate the compound's interaction with key cellular targets, such as topoisomerase II and tubulin. Their findings revealed that the compound exhibits potent inhibitory effects on cancer cell proliferation by inducing DNA damage and disrupting microtubule dynamics. Notably, the study highlighted the compound's selectivity towards cancer cells over normal cells, suggesting a favorable therapeutic window.

Another significant advancement in the research of this compound comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored its antimicrobial potential. The study demonstrated that (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in bacterial metabolism. These findings open new avenues for the development of novel antimicrobial agents to address the growing challenge of antibiotic resistance.

From a chemical synthesis perspective, recent work published in Tetrahedron Letters (2023) has optimized the production of (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide, achieving higher yields and purity through a modified condensation reaction between 4-isopropylbenzaldehyde and thiosemicarbazide. This improved synthetic route not only enhances the scalability of production but also facilitates the generation of analogs for structure-activity relationship studies.

Looking forward, the research community is particularly excited about the potential of (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide as a lead compound for drug development. Current investigations are focusing on its pharmacokinetic properties and toxicity profiles to further evaluate its clinical potential. Preliminary animal studies have shown encouraging results regarding its bioavailability and tissue distribution, though more comprehensive preclinical evaluations are needed.

In conclusion, (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide (CAS: 1446351-71-8) represents a promising scaffold in medicinal chemistry with demonstrated biological activities across multiple therapeutic areas. The recent studies highlighted in this briefing underscore its potential as a versatile pharmacophore for the development of new therapeutic agents. Continued research efforts in structural optimization and mechanism elucidation will be crucial for translating these findings into clinical applications.